Cas no 14621-02-4 (4-Pyridinecarboxamide, N-(4-methoxyphenyl)-)

14621-02-4 structure
Product name:4-Pyridinecarboxamide, N-(4-methoxyphenyl)-
4-Pyridinecarboxamide, N-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxamide, N-(4-methoxyphenyl)-
- N-(4-methoxyphenyl)pyridine-4-carboxamide
- 14621-02-4
- SCHEMBL3271513
- DB-109624
- F97113
- N-(4-methoxyphenyl)isonicotinamide
- EU-0038185
- Isonicotinamide, N-(4-methoxyphenyl)-
- Oprea1_443131
- Oprea1_193416
- DTXSID80336314
- STK415654
- AKOS002959553
- N-(4-Methoxy-phenyl)-isonicotinamide
- CS-006/03884052
-
- Inchi: InChI=1S/C13H12N2O2/c1-17-12-4-2-11(3-5-12)15-13(16)10-6-8-14-9-7-10/h2-9H,1H3,(H,15,16)
- InChI Key: LVERVLNIJMUPKJ-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=NC=C2
Computed Properties
- Exact Mass: 228.08996
- Monoisotopic Mass: 228.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- PSA: 51.22
4-Pyridinecarboxamide, N-(4-methoxyphenyl)- Related Literature
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Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
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Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
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Youssef Korani,Hassan Sabzyan Phys. Chem. Chem. Phys., 2016,18, 31606-31621
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Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281
-
Sushil Sharma,Zimu Wei,Ferdinand C. Grozema,Sanchita Sengupta Phys. Chem. Chem. Phys., 2020,22, 25514-25521
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